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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear properties of

Nickel-57 (⁵⁷Ni), with a particular focus on its half-life. This document details the decay

characteristics, production methods, and the experimental protocols utilized for the

determination of its half-life, making it an essential resource for professionals in nuclear

medicine, radiopharmaceutical development, and nuclear physics research.

Core Properties of Nickel-57
Nickel-57 is a radioactive isotope of nickel that decays into Cobalt-57 (⁵⁷Co). Its relatively short

half-life and decay characteristics make it a subject of interest for various scientific applications,

including its use in the synthesis of radiopharmaceuticals.[1]

Quantitative Decay Data
The decay of Nickel-57 is characterized by a combination of electron capture and positron

emission. The key quantitative data for ⁵⁷Ni are summarized in the table below.
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Property Value

Half-Life 35.60 ± 0.06 hours

Decay Mode Electron Capture (EC) & Positron Emission (β+)

Branching Ratios EC: ~56.6%, β+: ~43.4%

Daughter Isotope Cobalt-57 (⁵⁷Co)

Total Decay Energy (Q-value) 3.2617 ± 0.0008 MeV

Data sourced from multiple consistent nuclear data compilations.[1][2][3]

Decay Scheme of Nickel-57
Nickel-57 decays to various excited states of Cobalt-57, which then de-excite to the ground

state through the emission of gamma rays. A direct decay to the ground state of ⁵⁷Co has not

been observed.[3] The simplified decay scheme below illustrates the primary decay pathways.

57Ni Excited States of 57Co

 EC (56.6%)
 β+ (43.4%) 57Co (Ground State)γ emission

Click to download full resolution via product page

A simplified decay scheme for Nickel-57.

Production of Nickel-57
The production of Nickel-57 for experimental and research purposes is typically achieved

through nuclear reactions induced by particle accelerators.

Common Production Reactions
Several nuclear reactions can be utilized to produce Nickel-57. The choice of reaction often

depends on the available particle beam, its energy, and the desired purity of the final ⁵⁷Ni

sample.
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Reaction Target Material Projectile

⁵⁸Ni(p,d)⁵⁷Ni Enriched ⁵⁸Ni Protons (p)

⁵⁸Ni(p,2p)⁵⁷Cu → ⁵⁷Ni + β⁺ +

νₑ
Enriched ⁵⁸Ni Protons (p)

The ⁵⁸Ni(p,d)⁵⁷Ni reaction involves bombarding an enriched Nickel-58 target with a proton

beam, leading to the ejection of a deuteron and the formation of Nickel-57.

Experimental Determination of the Half-Life
The half-life of Nickel-57 is determined by measuring the decrease in its radioactivity over a

period of time. This process involves several key steps, from sample preparation to data

analysis.

Experimental Workflow
The following diagram outlines a typical workflow for the experimental determination of the half-

life of Nickel-57.
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Workflow for determining the half-life of Nickel-57.
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Detailed Methodologies
Sample Production and Preparation: A target of highly enriched ⁵⁸Ni is irradiated with a

proton beam of a specific energy in a cyclotron. Following irradiation, the ⁵⁷Ni produced is

chemically separated from the remaining target material and any other radioisotopic

impurities.

Radiation Detection: The activity of the purified ⁵⁷Ni sample is measured over time. High-

purity germanium (HPGe) detectors are commonly used for this purpose due to their

excellent energy resolution, which allows for the specific measurement of gamma rays

emitted following the decay of ⁵⁷Ni.

Data Acquisition and Analysis: The number of decay events (counts) in a specific gamma-ray

peak corresponding to the decay of ⁵⁷Ni is recorded at regular intervals. This data is then

used to plot a decay curve of activity versus time. An exponential function is fitted to this

curve, and the decay constant (λ) is determined. The half-life (t₁/₂) is then calculated using

the formula: t₁/₂ = ln(2)/λ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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